(5-chloro-2-methoxyphenyl){1-[3-(2-hydroxyethoxy)benzyl]-3-piperidinyl}methanone

• IUPAC Name: (5-chloro-2-methoxyphenyl)-[1-[[3-(2-hydroxyethoxy)phenyl]methyl]piperidin-3-yl]methanone
• InChI: InChI=1S/C22H26ClNO4/c1-27-21-8-7-18(23)13-20(21)22(26)17-5-3-9-24(15-17)14-16-4-2-6-19(12-16)28-11-10-25/h2,4,6-8,12-13,17,25H,3,5,9-11,14-15H2,1H3
• InChI Key: AXYPDWMLKORYNS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(=O)C2CCCN(C2)CC3=CC(=CC=C3)OCCO
• Molecular Formula: C22H26ClNO4
• Molecular Weight: 403.9 g/mol

Description

This compound is also known as BMS 204352. It is used to treat ischemic stroke. It also acts as an activator of KNCQ4 (KQT-like subfamily, member 4) and KCNQ5 (KQT-like subfamily, member 5) with equal potency. BMS 204352 is a potassium channel modulator.

Molecular Structure Analysis

The molecular structure of this compound includes a phenyl ring substituted with a chlorine atom and a methoxy group, linked to a piperidinyl group through a methanone group. The exact structure can be represented by the SMILES string: O=C1NC2=CC (C (F) (F)F)=CC=C2 [C@@]1 (C3=CC (Cl)=CC=C3OC)F.

Physical And Chemical Properties Analysis

The compound is a white to beige powder. It is soluble in DMSO, with a solubility of 20 mg/mL. The compound should be stored at a temperature of -20°C.

Mechanism of Action

BMS 204352 acts as an activator of KNCQ4 and KCNQ5. These are members of the KQT-like subfamily of potassium channel proteins. By activating these channels, BMS 204352 can influence the flow of potassium ions across cell membranes, which is crucial for processes like signal transmission in neurons.

Safety and Hazards

The compound is classified under the GHS07 hazard class. It has hazard statements H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.